Cas no 1804101-80-1 (3-Chloro-2-(2-oxopropyl)mandelic acid)

• Product Name: 3-Chloro-2-(2-oxopropyl)mandelic acid
• CAS No: 1804101-80-1
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 4939174
• Update Time: 2025-10-20

3-Chloro-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H11ClO4/c1-6(13)5-8-7(10(14)11(15)16)3-2-4-9(8)12/h2-4,10,14H,5H2,1H3,(H,15,16)
• InChI Key： MQMQBXGBUFMUIM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(=O)O)O)=C1CC(C)=O

Computed Properties

• Exact Mass: 242.0345865 g/mol
• Monoisotopic Mass: 242.0345865 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6
• Molecular Weight: 242.65

Additional information on 3-Chloro-2-(2-oxopropyl)mandelic acid

Introduction to 3-Chloro-2-(2-oxopropyl)mandelic Acid (CAS No. 1804101-80-1)

3-Chloro-2-(2-oxopropyl)mandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804101-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif comprising a chlorinated mandelic acid derivative, exhibits a distinct set of chemical and pharmacological properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-Chloro-2-(2-oxopropyl)mandelic acid consists of a benzene ring substituted with a hydroxymethyl group and a carboxylic acid moiety, with the additional presence of a chlorine atom at the 3-position and an acetoxyethyl side chain at the 2-position. This particular arrangement imparts reactivity patterns that are highly useful in synthetic chemistry, particularly in the construction of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring allows for diverse functionalization strategies, making this compound a versatile building block in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that exhibit multifunctional properties, such as dual-target inhibition or modulatory effects on biological pathways. 3-Chloro-2-(2-oxopropyl)mandelic acid has emerged as a promising candidate in this regard, particularly in the context of developing treatments for metabolic disorders and neurological conditions. Its structural features suggest potential interactions with enzymes and receptors involved in these diseases, prompting extensive research into its pharmacological profile.

One of the most compelling aspects of 3-Chloro-2-(2-oxopropyl)mandelic acid is its role as a key intermediate in the synthesis of more complex molecules. For instance, its chlorinated aromatic ring can undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce various substituents onto the benzene core. Additionally, the carboxylic acid group can be esterified or amidated to enhance solubility or stability, while the acetoxyethyl side chain provides opportunities for further derivatization through oxidation or reduction reactions.

Recent studies have highlighted the potential of 3-Chloro-2-(2-oxopropyl)mandelic acid in the development of novel antibiotics. The chlorine atom at the 3-position enhances electrophilicity, making it susceptible to nucleophilic attack by bacterial enzymes or nucleic acids. This property has been exploited in designing compounds that disrupt bacterial cell wall synthesis or DNA replication mechanisms. Furthermore, its structural similarity to naturally occurring mandelic acid derivatives suggests that it may possess antimicrobial activity without triggering resistance mechanisms commonly observed with traditional antibiotics.

The compound's utility extends beyond antibiotic development. Researchers have also explored its potential as a precursor for antiviral agents, leveraging its ability to mimic natural substrates within viral replication cycles. By strategically modifying its structure, scientists aim to develop inhibitors that can selectively target viral enzymes without affecting host cellular processes. This approach is particularly relevant in the ongoing effort to combat emerging viral threats.

In addition to its pharmacological applications, 3-Chloro-2-(2-oxopropyl)mandelic acid has found utility in materials science and agrochemical research. Its ability to undergo controlled polymerization reactions makes it a candidate for developing novel polymers with specific mechanical or thermal properties. Similarly, its derivatives have been investigated as intermediates in synthesizing crop protection agents, where their structural features contribute to enhanced efficacy and environmental safety.

The synthesis of 3-Chloro-2-(2-oxopropyl)mandelic acid itself is an area of active research, with methodologies continually being refined to improve yield and purity. Current approaches often involve multi-step organic transformations starting from readily available precursors such as benzaldehyde derivatives or chloromandelic acids. Advances in catalytic systems and green chemistry principles have also enabled more sustainable production methods, reducing waste and energy consumption without compromising efficiency.

As our understanding of biological pathways continues to evolve, so too does the demand for specialized intermediates like 3-Chloro-2-(2-oxopropyl)mandelic acid. The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process, allowing researchers to rapidly assess potential drug candidates derived from this compound. This synergy between experimental synthesis and computational modeling holds great promise for accelerating drug development pipelines across multiple therapeutic areas.

The future prospects for 3-Chloro-2-(2-oxopropyl)mandelic acid are bright, with ongoing research focusing on expanding its applications and optimizing its synthetic routes. As new biological targets are identified and our understanding of disease mechanisms deepens, compounds like this will continue to play a pivotal role in advancing therapeutic interventions. Whether through direct clinical use or as a stepping stone towards more complex molecules, 3-Chloro-2-(2-oxopropyl)mandelic acid exemplifies the intersection of innovation and practicality that drives progress in modern chemistry.